Perfluoroisobutane
Overview
Description
Perfluoroisobutane is a chemical compound with the molecular formula C4F10 . It is also known by other names such as 1,1,1,2,3,3,3-Heptafluoro-2-(trifluoromethyl)propane .
Physical And Chemical Properties Analysis
Perfluoroisobutane has a density of 1.6±0.1 g/cm³ and a boiling point of 2.1±8.0 °C at 760 mmHg . Its vapour pressure is 1688.2±0.0 mmHg at 25°C . The enthalpy of vaporization is 24.1±3.0 kJ/mol . The flash point is -33.8±10.2 °C .Scientific Research Applications
Fluorescent Probes in Biomedical Research
Perfluoroisobutane plays a significant role in the design and synthesis of fluorescent probes. These probes are crucial for detecting biomolecules or molecular activities within cells through fluorescence signals. The non-toxic nature of such probes makes them ideal for biomedical applications, including in vivo imaging and disease diagnosis .
Environmental Monitoring
The unique properties of Perfluoroisobutane-based compounds allow for their use in environmental monitoring. They can be utilized to develop sensors that detect environmental pollutants with high sensitivity and selectivity, contributing to the protection of ecosystems and public health .
Food Safety
In the food industry, Perfluoroisobutane-derived fluorescent probes can be employed to ensure food safety. They can detect contaminants and pathogens, ensuring the quality and safety of food products from production to consumption .
Analytical and Bioanalytical Applications
Perfluoroisobutane is used in the synthesis of perfluorinated adsorbents. These adsorbents have applications in analytical and bioanalytical chemistry, particularly in solid-phase extraction and chromatography. They help in the purification and analysis of complex biological samples, playing a vital role in proteomics and metabolomics .
Material Science and Nanotechnology
The compound’s applications extend to material science and nanotechnology, where it is used to study the properties of nanomaterials and surfaces. This research can lead to the development of new materials with enhanced performance for various technological applications .
Synthesis and Catalyst Technology
Perfluoroisobutane is involved in the synthesis of catalysts. These catalysts are essential for various chemical reactions, including those used in the production of pharmaceuticals and fine chemicals. The compound’s stability and inertness make it an excellent choice for such applications .
Adsorption/Purification Processes
In the field of chemical engineering, Perfluoroisobutane-based materials are used in adsorption and purification processes. They are particularly effective in separating and purifying chemicals, which is crucial in the pharmaceutical industry and water treatment facilities .
Biomedical Applications
Lastly, Perfluoroisobutane finds its use in biomedical applications beyond fluorescent probes. It can be used in the development of medical devices and materials that are biocompatible and resistant to biological fluids, enhancing the longevity and safety of implants and other medical tools .
Safety and Hazards
Mechanism of Action
Target of Action
Perfluoroisobutane (PFIB) is a perfluorocarbon counterpart of the hydrocarbon isobutene . It is a highly toxic perfluoroalkene and its primary targets are the respiratory tract . It is highly reactive towards nucleophiles .
Mode of Action
PFIB is highly reactive towards nucleophiles . It hydrolyzes readily to give the relatively innocuous (CF3)2CHCO2H, which readily decarboxylates to give hexafluoropropane . It forms addition compounds with thiols, and it is this reactivity that may be related to its toxicity .
Biochemical Pathways
It is known that pfib is a product of pyrolysis of polytetrafluoroethylene (ptfe), one of the substances invoked to explain polymer fume fever .
Pharmacokinetics
It is known that pfib is a colorless toxic gas which can be absorbed into the body by inhalation .
Result of Action
Inhalation exposure to PFIB may cause severe symptoms of pulmonary edema associated with wheezing, difficulty in breathing, and sputum expectoration . A bluish skin color is also observed .
: Perfluoroisobutene - Wikipedia : PERFLUOROISOBUTENE: POISONOUS CHOKING GAS - MMSL
properties
IUPAC Name |
1,1,1,2,3,3,3-heptafluoro-2-(trifluoromethyl)propane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4F10/c5-1(2(6,7)8,3(9,10)11)4(12,13)14 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COQIQRBKEGPRSG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)F)(C(F)(F)F)(C(F)(F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4F10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50188882 | |
Record name | Perflisobutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50188882 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
354-92-7 | |
Record name | 1,1,1,2,3,3,3-Heptafluoro-2-(trifluoromethyl)propane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=354-92-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Perflisobutane [INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000354927 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Perflisobutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50188882 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1,1,2,3,3,3-heptafluoro-2-(trifluoromethyl)propane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.975 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PERFLISOBUTANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7W4TAI502Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular structure of Perfluoroisobutane and how does this influence its properties?
A1: Perfluoroisobutane (C4F10) is a fully fluorinated branched alkane, meaning all hydrogen atoms in its isobutane structure are replaced with fluorine atoms. This unique structure makes it chemically inert and thermally stable. [, , ] The strong carbon-fluorine bonds contribute to its high global warming potential. [, ] Its symmetrical structure also results in a simple rotational spectrum, which has been studied using Fourier Transform microwave spectroscopy. []
Q2: How does Perfluoroisobutane interact with electrons?
A2: Research indicates Perfluoroisobutane exhibits a high electron attachment rate. [] This property makes it relevant in the study of gaseous electronics and plasma physics. [, ]
Q3: What are the analytical techniques used to study Perfluoroisobutane?
A5: Several analytical techniques are employed to characterize and study Perfluoroisobutane. Fourier Transform microwave spectroscopy is used to analyze its rotational spectrum and determine structural parameters. [] Electron attachment studies utilize specialized techniques to measure electron attachment rates and cross-sections. [, ] Additionally, gas chromatography and mass spectrometry techniques can be used for its detection and quantification in various matrices.
Q4: What are the environmental concerns associated with Perfluoroisobutane?
A6: Perfluoroisobutane is a potent greenhouse gas with a high global warming potential. [, ] Its release into the atmosphere contributes to climate change. Therefore, research efforts are focused on understanding its atmospheric lifetime, degradation pathways, and developing strategies for its mitigation and responsible use. [, ] This includes exploring alternative compounds with lower environmental impact.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.